Cas no 1187933-38-5 ((S)-3-Aminomethyl-2-fmoc-1,2,3,4-tetrahydro-isoquinoline)

• Product Name: (S)-3-Aminomethyl-2-fmoc-1,2,3,4-tetrahydro-isoquinoline
• CAS No: 1187933-38-5
• MF: C₂₅H₂₄N₂O₂
• MW: 384.470266342163
• MDL: MFCD09997810
• CID: 2181994
• Update Time: 2025-05-22

(S)-3-Aminomethyl-2-fmoc-1,2,3,4-tetrahydro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• (S)-3-aminomethyl-2-fmoc-1,2,3,4-tetrahydro-isoquinoline
• C25H24N2O2
• 9161AH
• (9H-fluoren-9-yl)methyl (3S)-3-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• (S)-3-Aminomethyl-2-fmoc-1,2,3,4-tetrahydro-isoquinoline

• MDL： MFCD09997810
• Inchi： 1S/C25H24N2O2/c26-14-19-13-17-7-1-2-8-18(17)15-27(19)25(28)29-16-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h1-12,19,24H,13-16,26H2/t19-/m0/s1
• InChI Key： GHBGSKWVDCQDSR-IBGZPJMESA-N
• SMILES： O(C(N1CC2C=CC=CC=2C[C@H]1CN)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 559
• Topological Polar Surface Area: 55.6

Additional information on (S)-3-Aminomethyl-2-fmoc-1,2,3,4-tetrahydro-isoquinoline

Comprehensive Overview of (S)-3-Aminomethyl-2-fmoc-1,2,3,4-tetrahydro-isoquinoline (CAS 1187933-38-5)

The compound (S)-3-Aminomethyl-2-fmoc-1,2,3,4-tetrahydro-isoquinoline (CAS 1187933-38-5) is a highly specialized chiral building block widely utilized in peptide synthesis, medicinal chemistry, and drug discovery. Its unique structural features, including the Fmoc-protected amine and the tetrahydroisoquinoline scaffold, make it a valuable intermediate for designing bioactive molecules. Researchers and pharmaceutical companies frequently search for this compound due to its relevance in developing GPCR-targeted therapeutics and central nervous system (CNS) drugs, aligning with current trends in precision medicine and neuroscience research.

One of the most searched questions regarding (S)-3-Aminomethyl-2-fmoc-1,2,3,4-tetrahydro-isoquinoline revolves around its stereochemical purity and synthetic applications. The (S)-enantiomer is particularly sought after for its role in asymmetric synthesis, where chiral specificity is critical for receptor binding affinity. Recent studies highlight its use in constructing peptidomimetics and macrocyclic compounds, addressing the growing demand for orally bioavailable therapeutics. This aligns with the industry's shift toward non-peptide drug candidates, a hot topic in 2024 pharmaceutical R&D.

From a technical perspective, the Fmoc group in this compound ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation workflows. Laboratories often inquire about its solubility profiles (e.g., in DMF or DCM) and storage conditions to maintain stability. The tetrahydroisoquinoline core also attracts attention for its prevalence in natural product derivatives, linking to trending searches like "privileged structures in drug design" and "scaffold hopping strategies."

Innovative applications of CAS 1187933-38-5 extend to fluorescent probes and PROTAC degraders, reflecting the compound's versatility. Its aminomethyl functionality allows for further derivatization, making it a staple in combinatorial chemistry libraries. With the rise of AI-driven molecular modeling, this compound's data is increasingly curated in cheminformatics databases, answering frequent queries about 3D conformer generation and QSAR parameter optimization.

Quality control remains a priority for users of (S)-3-Aminomethyl-2-fmoc-1,2,3,4-tetrahydro-isoquinoline, with HPLC and LC-MS being the gold standard for verifying enantiomeric excess. Suppliers emphasizing batch-to-batch consistency and regulatory compliance (e.g., REACH, USP) rank higher in search engine results, underscoring the importance of supply chain transparency—a key concern post-COVID-19.

In summary, CAS 1187933-38-5 bridges multiple disciplines, from fragment-based drug discovery to biomaterials engineering. Its prominence in literature citations and patent filings (e.g., for kinase inhibitors or neuroprotective agents) ensures sustained visibility in academic and industrial research, making it a perennial subject in scientific discourse.